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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of BI-1347, a highly potent and selective

chemical probe for Cyclin-Dependent Kinase 8 (CDK8). As a critical component of the Mediator

complex, CDK8 plays a pivotal role in transcriptional regulation, making it a compelling target

for therapeutic intervention in oncology and other diseases. This document details the

mechanism of action of BI-1347, its quantitative biochemical and cellular activities, and

protocols for its use in interrogating CDK8 biology.

The CDK8 Signaling Pathway
CDK8, along with its close homolog CDK19, forms the kinase module of the Mediator complex,

which acts as a bridge between gene-specific transcription factors and the core RNA

polymerase II (Pol II) machinery.[1][2] The Mediator complex is a multi-protein assembly

organized into four modules: head, middle, tail, and the CDK/Cyclin module (comprising CDK8

or CDK19, Cyclin C, MED12, and MED13).[1][2] CDK8 can influence transcription both

positively and negatively. It has been shown to phosphorylate the C-terminal domain of RNA

Pol II, as well as various transcription factors, including STAT1, SMADs, and p53, thereby

modulating their activity.[3][4][5][6] Dysregulation of CDK8 activity has been implicated in

various cancers, including those of the colon, breast, and pancreas, as well as in hematological

malignancies.[2][3]

Below is a diagram illustrating the central role of CDK8 in transcriptional regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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